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Mechanism of Action and Pathway

Gosogliptin functions by inhibiting the DPP-4 enzyme. This enzyme is responsible for rapidly degrading the

body's endogenous incretin hormones, primarily Glucagon-like Peptide-1 (GLP-1) and Glucose-

dependent Insulinotropic Polypeptide (GIP) [1] [2]. By blocking DPP-4, Gosogliptin prolongs the

activity of these hormones, enhancing their physiological effects [3].

The following diagram illustrates the core mechanism of DPP-4 inhibitors like Gosogliptin in regulating

blood glucose.
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Diagram illustrating the mechanism of DPP-4 inhibitors like Gosogliptin in regulating blood glucose.

Research and Development Status

While Gosogliptin was discovered and entered clinical trials, its development seems to have stalled.

Clinical Trials: DrugBank records show one Phase 1 trial and several Phase 2 trials for Type 2

Diabetes, with one Phase 3 trial listed as "completed" [4]. The lack of subsequent approvals or
widespread reporting suggests it may not have been pursued for final regulatory approval.

Comparison with Other DPP-4 Inhibitors: Gosogliptin is part of a well-established drug class. The
table below lists other FDA-approved DPP-4 inhibitors for context [3].
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DPP-4 Inhibitor Brand Name Year of Approval

Sitagliptin Januvia 2006

Saxagliptin Onglyza 2009

Linagliptin Tradjenta 2011

Gemigliptin Zemiglo 2012

Teneligliptin Tenelia 2012

Omarigliptin Marizev 2015

Trelagliptin Zafatek 2015

Gosogliptin Satyor 2016

It's important to note that while one source lists Gosogliptin's approval year as 2016 [3], more authoritative

databases like DrugBank clearly state it is not approved in the US or elsewhere [4], indicating that its

commercial availability is likely limited to specific regions or it did not reach the global market.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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